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Compound of Interest

Compound Name: Diphenyl orange

Cat. No.: B15337946 Get Quote

It appears there may be a confusion in the naming of the indicator. "Diphenyl orange" is not a

commonly recognized pH indicator in chemical literature. However, the characteristics and

applications often associated with an orange indicator in titrations strongly point to Methyl

orange. Therefore, this document will provide detailed application notes and protocols for

Methyl orange.

Application Notes: Methyl Orange as a pH Indicator
1. Introduction

Methyl orange is a widely used pH indicator in analytical chemistry, particularly for acid-base

titrations.[1][2] It is an azo dye that exhibits a distinct color change at a specific pH range,

making it a valuable tool for determining the endpoint of a titration.[2] Its clear and sharp color

transition makes it a preferred choice for titrations involving strong acids.[2]

2. Properties of Methyl Orange

Methyl orange is the sodium salt of 4-{[4-(dimethylamino)phenyl]diazenyl}benzene-1-sulfonic

acid. Its key properties as a pH indicator are summarized below.
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Property Value Reference

Chemical Formula C14H14N3NaO3S [2]

Molar Mass 327.33 g/mol [2]

Appearance Orange to yellow solid [2]

pKa 3.47 (at 25°C) [2]

pH Transition Range 3.1 – 4.4 [2][3][4][5]

Color in Acidic Solution (pH <

3.1)
Red [2][6]

Color in Basic Solution (pH >

4.4)
Yellow [2][6]

Color at Endpoint Orange [2][4]

3. Mechanism of Action

The color change of Methyl orange is due to a change in its molecular structure in response to

varying hydrogen ion concentrations. In an acidic solution, the azo group is protonated, leading

to a quinoid structure which appears red. In a basic solution, the molecule exists in its

deprotonated, azo form, which appears yellow. The equilibrium between the two forms is

responsible for the color change.

4. Applications in Titrations

Methyl orange is particularly suitable for the titration of strong acids with weak bases.[2][5] The

equivalence point for such titrations lies in the acidic pH range, which aligns with the transition

range of Methyl orange. It is also used for titrations of strong acids and strong bases, although

other indicators like phenolphthalein may also be used.[1] However, it is not suitable for

titrations involving weak acids and strong bases, as the equivalence point for these titrations is

in the alkaline range.[1]

5. Limitations and Interferences

Temperature: The transition range of Methyl orange can be affected by temperature.[3]
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Indicator Concentration: While less of an issue for dichromatic indicators like Methyl orange,

using an excessive amount can obscure the endpoint.[3]

Solvent Composition: The polarity of the solvent can influence the pKa of the indicator.[3]

Human Eye Sensitivity: The perception of the orange endpoint can be subjective.[3]

Experimental Protocols
Protocol 1: Standardization of a Sodium Hydroxide Solution with Hydrochloric Acid using

Methyl Orange

Objective: To determine the exact concentration of a sodium hydroxide solution by titrating it

against a standard solution of hydrochloric acid using Methyl orange as the indicator.

Materials:

Hydrochloric acid (HCl), ~0.1 M standard solution

Sodium hydroxide (NaOH), ~0.1 M solution

Methyl orange indicator solution (0.1% in water)

Distilled or deionized water

Burette (50 mL)

Pipette (25 mL)

Erlenmeyer flasks (250 mL)

Beakers

Funnel

Burette clamp and stand

White tile or paper
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Procedure:

Preparation of the Burette:

Rinse the burette twice with a small amount of the NaOH solution.

Fill the burette with the NaOH solution using a funnel, ensuring the tip is free of air

bubbles.

Record the initial volume of the NaOH solution in the burette to two decimal places.

Preparation of the Analyte:

Using a pipette, transfer 25.00 mL of the standard HCl solution into a clean Erlenmeyer

flask.

Add 2-3 drops of Methyl orange indicator to the HCl solution. The solution will turn red.[7]

Titration:

Place the Erlenmeyer flask on a white tile under the burette to easily observe the color

change.[8]

Slowly add the NaOH solution from the burette to the HCl solution while constantly swirling

the flask.[8]

Continue adding the NaOH solution dropwise as the endpoint is approached, indicated by

the persistence of a localized orange color.

The endpoint is reached when the solution permanently changes from red to a distinct

orange color.[4][7]

Record the final volume of the NaOH solution in the burette.

Data Analysis:

Repeat the titration at least two more times to obtain concordant results (volumes that

agree within ±0.1 mL).
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Calculate the volume of NaOH used in each titration.

Use the average volume of NaOH and the known concentration of the HCl solution to

calculate the concentration of the NaOH solution using the formula:

M_NaOH * V_NaOH = M_HCl * V_HCl
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Caption: Workflow for a typical acid-base titration using Methyl orange.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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